(E)-2-cyano-3-(2-propan-2-yloxyphenyl)-N-[3-(trifluoromethyl)phenyl]prop-2-enamide

• IUPAC Name: (E)-2-cyano-3-(2-propan-2-yloxyphenyl)-N-[3-(trifluoromethyl)phenyl]prop-2-enamide
• InChI: InChI=1S/C20H17F3N2O2/c1-13(2)27-18-9-4-3-6-14(18)10-15(12-24)19(26)25-17-8-5-7-16(11-17)20(21,22)23/h3-11,13H,1-2H3,(H,25,26)/b15-10+
• InChI Key: MTHXKISFQBLPPF-XNTDXEJSSA-N
• Canonical SMILES: CC(C)OC1=CC=CC=C1C=C(C#N)C(=O)NC2=CC=CC(=C2)C(F)(F)F
• Isomeric SMILES: CC(C)OC1=CC=CC=C1/C=C(\C#N)/C(=O)NC2=CC=CC(=C2)C(F)(F)F
• Molecular Formula: C20H17F3N2O2
• Molecular Weight: 374.4 g/mol

Description

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different functional group. For example, the trifluoromethyl group could be introduced using a trifluoromethylation reagent. The cyano group might be introduced through a cyanation reaction. The exact synthesis route would depend on the desired final product and the starting materials available.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the (E) notation in the name suggests that there is some degree of stereochemistry involved, specifically around a carbon-carbon double bond. The (E) notation indicates that the highest priority groups on either side of the double bond are on opposite sides.

Chemical Reactions Analysis

The chemical reactions that this compound can undergo would be largely determined by its functional groups. For example, the cyano group could undergo hydrolysis to form a carboxylic acid. The carbon-carbon double bond in the prop-2-enamide group could participate in addition reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups. For example, the trifluoromethyl group is highly electronegative, which could make the compound somewhat polar. The cyano group and the amide group could participate in hydrogen bonding, which could influence the compound’s solubility in different solvents.

Future Directions

The future directions for research on this compound would depend on its applications. If it has medicinal properties, future research could focus on improving its efficacy or reducing its side effects. If it’s used in materials science, future research could focus on finding new applications for it or improving its synthesis.